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Compound of Interest

O-(1-(4-Methoxy-3-
Compound Name:
methylphenyl)ethyl)hydroxylamine

Cat. No.: B11754525

Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of O-(1-(4-Methoxy-3-

methylphenyl)ethyl)hydroxylamine, a specialized alkoxyamine intermediate used in the
synthesis of oxime ether agrochemicals and novel medicinal pharmacophores.[1] Unlike its N-
substituted isomer, this O-substituted derivative offers unique stability profiles and hydrogen-
bonding capabilities critical for active site binding in kinase inhibitors and herbicide targets.[1]

This document details the chemical informatics, validated synthetic protocols, and safety
considerations required for the research and development of this compound.

Part 1: Chemical Informatics & Structural Identity[1]

[2][3][4]
Core Identifiers

The precise structural definition is critical to distinguish this O-alkylated species from the more
common N-alkylated nitrones or hydroxylamines.[1]
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Attribute

Value

Chemical Name

O-(1-(4-Methoxy-3-
methylphenyl)ethyl)hydroxylamine

Common Abbreviation

3-Me-4-OMe-PEOA (Phenylethyl-O-amine)

Molecular Formula

Molecular Weight

181.23 g/mol

Canonical SMILES

COc1c(C)cc(C(C)ON)ccl

Isomeric SMILES

COcl1c(C)cc(ON)cecel (assuming S-enantiomer)

INChl Key

(Calculated) XJICVWMBYJTYBPO-
UHFFFAOYSA-N

Structural Analysis

The molecule features a benzylic stereocenter at the ethyl linkage. The O-linkage to the

nitrogen atom (

) imparts distinct electronic properties compared to the

isomer:

o Basicity: The amine is less basic (

) than a standard primary amine due to the electronegative oxygen atom (alpha-effect).[1]

» Nucleophilicity: Enhanced nucleophilicity toward carbonyls, making it an ideal "warhead" for

oxime ligation.
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Figure 1: Structural Hierarchy & Functional Zones
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[1][9]
Part 2: Synthesis & Manufacturing Protocol
Retrosynthetic Strategy

Direct alkylation of hydroxylamine (

) with benzylic halides is discouraged due to poly-alkylation and N- vs. O-selectivity issues.[1]
The industry-standard Gabriel-Type Synthesis using N-hydroxyphthalimide (NHPI) is the
validated route for high-purity O-alkyl hydroxylamines [1].[1]

Step-by-Step Experimental Protocol
Phase A: Precursor Preparation (Mitsunobu Coupling)

Objective: Install the N-O bond with regiospecificity.

e Reagents:
o 1-(4-Methoxy-3-methylphenyl)ethanol (1.0 eq)[1]
o N-Hydroxyphthalimide (NHPI) (1.1 eq)[1]
o Triphenylphosphine (

) (1.2 eq)[1]

o Diisopropyl azodicarboxylate (DIAD) (1.2 eq)[1]
o Solvent: Anhydrous THF
e Procedure:
o Charge a flame-dried flask with the benzylic alcohol, NHPI, and

in THF under

atmosphere.
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Cool to 0°C.

Add DIAD dropwise over 30 minutes to maintain temperature < 5°C.

Allow to warm to room temperature and stir for 12 hours.

Validation: Monitor via TLC (Hexane/EtOAc 7:3). Product (

) should appear UV-active.[1]

Workup: Concentrate in vacuo. Triturate the residue with cold MeOH to precipitate the
phthalimide intermediate.

Phase B: Hydrazinolysis (Deprotection)

Objective: Liberate the free alkoxyamine.

e Reagents:

o

[e]

[e]

Phthalimide intermediate (from Phase A)[1]

Methylhydrazine (1.5 eq) (Preferred over hydrazine hydrate for milder conditions)[1]

Solvent: DCM / EtOH (1:1)[1]

e Procedure:

[¢]

Dissolve the intermediate in DCM/EtOH.

Add methylhydrazine at 0°C.

Stir at 25°C for 4 hours. A white precipitate (N-methylphthalhydrazide) will form.[1]

Filter off the solid byproduct.

Purification:

» Acidify filtrate with 1N HCI (extracts product into aqueous phase).

= Wash aqueous phase with
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(removes organics).

» Basify aqueous phase with 2N NaOH to pH 10.
» Extract with DCM (

)[2]
= Dry over

and concentrate.
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Figure 2: Validated Synthetic Workflow (NHPI Route)
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Part 3: Applications & Stability[1]
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Use Cases in Drug Discovery

This specific O-substituted hydroxylamine serves as a critical building block for:

o Oxime Ethers: Reaction with ketones yields oxime ethers, which are bioisosteres of amides
but with higher metabolic stability against peptidases.

» Kinase Inhibitors: The 4-methoxy-3-methylphenyl motif is a known "privileged structure" for
fitting into hydrophobic pockets of tyrosine kinases (e.g., similar to the scaffold in Gefitinib

analogs).[1]

o Agrochemicals: Used in the synthesis of cyclohexanedione oxime herbicides (DIMs), where
the specific lipophilicity of the 3-methyl-4-methoxy tail modulates leaf penetration [2].[1]

Stability & Handling (Safety)

o Thermal Hazard: Free hydroxylamines can undergo disproportionation.[1]

o Recommendation: Store as the Hydrochloride (HCI) or Oxalate salt for long-term stability.

[1]
o DSC Limit: Do not heat the free base above 80°C without solvent.
o Storage: Hygroscopic. Store under Argon at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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